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Compound of Interest

Compound Name: Disperse red 50

Cat. No.: B085672 Get Quote

An Application Note and Protocol for the Analysis of Disperse Red 50 Utilizing High-

Performance Liquid Chromatography (HPLC)

This document provides a comprehensive guide for the quantitative analysis of Disperse Red
50 in various sample matrices, tailored for researchers, scientists, and professionals in drug

development. The methodologies outlined are based on established principles of reversed-

phase chromatography coupled with UV-Visible or mass spectrometry detection.

Introduction
Disperse Red 50 is a monoazo dye used in the textile industry for dyeing polyester and

acetate fibers.[1] Due to its potential allergenic and carcinogenic properties, monitoring its

presence in consumer products and environmental samples is of significant importance. High-

Performance Liquid Chromatography (HPLC) offers a robust, sensitive, and selective method

for the determination of Disperse Red 50. This application note details the analytical workflow,

from sample preparation to final quantification.

Chemical Profile of Disperse Red 50:
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Property Value

CI Name Disperse Red 50

CAS Number 12223-35-7

Molecular Formula C₁₇H₁₆ClN₅O₂[1]

Molecular Weight 357.79 g/mol [1]

Class Single Azo Dye[1]

Analytical Principle
The method employs reversed-phase HPLC, where Disperse Red 50 is separated from other

components in a sample based on its hydrophobicity. A nonpolar stationary phase (typically

C18) is used with a polar mobile phase. The concentration of the dye is determined by a UV-

Visible detector set at the maximum absorbance wavelength of Disperse Red 50 or by a mass

spectrometer for enhanced selectivity and sensitivity.

Experimental Protocols
Reagents and Materials

Solvents: HPLC grade methanol, acetonitrile, and water.

Additives: Formic acid (analytical grade).

Standards: Disperse Red 50 analytical standard.

Filters: 0.22 µm or 0.45 µm syringe filters (PTFE or other suitable material).

Standard Preparation
Stock Solution (100 µg/mL): Accurately weigh 10 mg of Disperse Red 50 standard and

dissolve it in 100 mL of methanol.

Working Standards: Prepare a series of calibration standards by diluting the stock solution

with the initial mobile phase composition to achieve concentrations ranging from 0.1 µg/mL

to 10 µg/mL.
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Sample Preparation
For Textile Samples:

Weigh 1.0 g of the textile sample, cut into small pieces.

Add 20 mL of methanol to the sample in a suitable container.

Extract the dye by sonicating the sample for 30 minutes at 50°C.[2]

Centrifuge the extract at 10,000 rpm for 10 minutes.[2]

Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

For Water Samples (Solid-Phase Extraction - SPE):

Condition a C18 SPE cartridge according to the manufacturer's instructions.

Load a known volume of the water sample onto the cartridge.

Wash the cartridge to remove interfering substances.

Elute Disperse Red 50 with a small volume of methanol or acetonitrile.

The eluate can be directly injected or evaporated and reconstituted in the mobile phase.

HPLC-UV/Vis and HPLC-MS Conditions
The following are typical starting conditions that may require optimization for specific

instruments and columns.

Chromatographic Conditions:
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Parameter HPLC-UV/Vis HPLC-MS/MS

Column
C18 (e.g., 4.6 x 150 mm, 5

µm)

C18 (e.g., 2.1 x 100 mm, 1.7

µm)[2]

Mobile Phase A Water with 0.1% Formic Acid
Water with 0.1% Formic

Acid[2]

Mobile Phase B Acetonitrile or Methanol Acetonitrile or Methanol

Gradient 50% B to 100% B over 15 min 50% B to 100% B over 10 min

Flow Rate 1.0 mL/min 0.3 mL/min[2]

Injection Volume 10 µL 5 µL

Column Temp. 30°C 40°C

UV Detection
λmax of Disperse Red 50

(approx. 510-530 nm)
-

MS Detection - ESI+, MRM Mode

MS Transition -
Precursor Ion: [M+H]⁺, Product

Ions to be determined

Quantitative Data Summary
The following table summarizes the expected performance characteristics of the HPLC method

for the analysis of disperse dyes, including Disperse Red 50. Actual values should be

determined during method validation.
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Parameter Expected Value

Retention Time (t_R) Dependent on specific conditions

Linearity (r²) > 0.99

Limit of Detection (LOD) 0.02 - 1.35 ng/mL[2]

Limit of Quantification (LOQ) 0.06 - 4.09 ng/mL[2]

Recovery 80 - 115%[2]

Repeatability (%RSD) < 15%[2]
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Experimental Workflow Diagram
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Experimental Workflow for HPLC Analysis of Disperse Red 50
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Caption: A flowchart illustrating the key stages in the HPLC analysis of Disperse Red 50.
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Logical Relationship for Method Selection

Decision Tree for Detector Selection

Start: Define Analytical Goal

Complex Sample Matrix?

High Sensitivity Required?
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Use UV-Vis Detector

No

Need for Structural Confirmation?

Yes

Use Mass Spectrometer (MS)

No, but high sensitivity needed

NoYes

Click to download full resolution via product page

Caption: A decision-making diagram for selecting the appropriate HPLC detector.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disperse Red 50]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085672#high-performance-liquid-chromatography-
hplc-for-disperse-red-50]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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